Cas no 202982-68-1 (1-Chloro-4-fluoro-2-iodobenzene)

• Product name: 1-Chloro-4-fluoro-2-iodobenzene
• CAS No: 202982-68-1
• MF: C₆H₃FClI
• MW: 256.44342
• MDL: MFCD00042575
• CID: 66657
• PubChem ID: 2756247

1-Chloro-4-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-fluoro-2-iodobenzene
• 2-Chloro-5-fluoroiodobenzene
• 2-chloro-5-fluoro-iodobenzene
• 4-Chloro-3-iodofluorobenzene
• 4-fluoro-2-iodochlorobenzene
• AKOS015890188
• 202982-68-1
• EN300-295504
• A814410
• FT-0658000
• RAHHKUWCBDUSPZ-UHFFFAOYSA-N
• CS-0109941
• SY022864
• MFCD00042575
• 1-chloro-4-fluoro-2-iodobenzene, AldrichCPR
• SCHEMBL1394627
• Benzene, 1-chloro-4-fluoro-2-iodo-
• PS-10251
• DTXSID30373310
• 1-Chloro-4-fluoro-2-iodobenzene;2-Chloro-5-fluoroiodobenzene
• 1-chloro-4-fluoro-2-iodo-benzene
• DB-066116

• MDL： MFCD00042575
• Inchi： InChI=1S/C6H3ClFI/c7-5-2-1-4(8)3-6(5)9/h1-3H
• InChI Key： RAHHKUWCBDUSPZ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1F)I)Cl

Computed Properties

• Exact Mass: 255.89500
• Monoisotopic Mass: 255.89520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.6

Experimental Properties

• Boiling Point: 225.1 ℃ at 760 mmHg
• PSA: 0.00000
• LogP: 3.08370

1-Chloro-4-fluoro-2-iodobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

1-Chloro-4-fluoro-2-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Chloro-4-fluoro-2-iodobenzene

1-Chloro-4-fluoro-2-iodobenzene (CAS No. 202982-68-1): A Key Intermediate in Modern Pharmaceutical Synthesis

1-Chloro-4-fluoro-2-iodobenzene, identified by its unique CAS number 202982-68-1, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule, characterized by the presence of both chloro and fluoro substituents along with an iodine atom, has garnered considerable attention due to its versatile applications in drug development. The structural motifs present in this compound make it an invaluable intermediate for synthesizing a variety of pharmacologically active molecules.

The chemical structure of 1-Chloro-4-fluoro-2-iodobenzene consists of a benzene ring substituted with a chlorine atom at the 1-position, a fluorine atom at the 4-position, and an iodine atom at the 2-position. This specific arrangement imparts unique reactivity patterns that are exploited in synthetic chemistry. The iodine atom, in particular, serves as a powerful handle for further functionalization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Among these, 1-Chloro-4-fluoro-2-iodobenzene has emerged as a preferred building block for developing novel therapeutic agents. Its ability to undergo selective transformations while maintaining the integrity of the aromatic core makes it indispensable in medicinal chemistry.

One of the most compelling applications of 1-Chloro-4-fluoro-2-iodobenzene is in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have leveraged its reactivity to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro and fluoro groups facilitate hydrogen bonding interactions with biological targets, enhancing the efficacy of these inhibitors.

The role of CAS number 202982-68-1 in facilitating such syntheses cannot be overstated. The compound’s dual halogenation provides multiple sites for selective modification, allowing chemists to tailor molecular properties with precision. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems while minimizing off-target effects.

Recent advancements in organometallic chemistry have further expanded the utility of 1-Chloro-4-fluoro-2-iodobenzene. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the introduction of diverse functional groups into the benzene ring. These transformations have been instrumental in generating libraries of compounds for high-throughput screening, accelerating drug discovery efforts.

The synthesis of complex pharmaceuticals often requires multi-step sequences involving multiple intermediates. Herein, 1-Chloro-4-fluoro-2-iodobenzene serves as a crucial node in these synthetic pathways. Its incorporation into larger molecules allows for the construction of intricate structures that mimic natural products or exhibit novel mechanisms of action. Such innovations are essential for addressing unmet medical needs and overcoming resistance to existing therapies.

The demand for high-purity versions of CAS number 202982-68-1 has driven improvements in manufacturing processes. Modern synthetic techniques ensure that impurities are minimized, thereby enhancing the reliability and reproducibility of downstream applications. This commitment to quality is critical when dealing with pharmaceutical intermediates, where even minor contaminants can significantly impact final product performance.

The versatility of 1-Chloro-4-fluoro-2-iodobenzene extends beyond its role as a synthetic intermediate. It has also been explored as a precursor for materials science applications, where its halogenated structure contributes to unique electronic properties. These findings highlight the broad utility of halogenated aromatic compounds and underscore their importance across multiple scientific disciplines.

In conclusion, 1-Chloro-4-fluoro-2-iodobenzene (CAS No. 202982-68-1) stands as a cornerstone in modern pharmaceutical synthesis. Its structural features enable diverse chemical transformations that are indispensable for developing innovative therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.